4-(Cyclohexylmethyl)-2-methylphenol

• Molecular Formula: C14H20O
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 4-(cyclohexylmethyl)-2-methylphenol
• InChI: InChI=1S/C14H20O/c1-11-9-13(7-8-14(11)15)10-12-5-3-2-4-6-12/h7-9,12,15H,2-6,10H2,1H3
• InChI Key: RYCLPLJGZZTJNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC2CCCCC2)O

Description

4-(Cyclohexylmethyl)-2-methylphenol (CAS: 1596-09-4), also known as 2-cyclohexyl-4-methylphenol, is a phenolic compound characterized by a cyclohexylmethyl substituent at the 4-position and a methyl group at the 2-position of the aromatic ring. Its molecular formula is C₁₄H₂₀O, with a molecular weight of 204.31 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Cyclohexylmethyl)-2-methylphenol typically involves the alkylation of p-cresol (4-methylphenol) with cyclohexylmethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods: In industrial settings, the production of 4-(Cyclohexylmethyl)-2-methylphenol can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, leading to higher yields and purity of the final product. The use of catalysts such as zeolites can further enhance the efficiency of the reaction.

Chemical Reactions Analysis

Types of Reactions: 4-(Cyclohexylmethyl)-2-methylphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones using oxidizing agents like potassium permanganate.

Reduction: The compound can be reduced to form cyclohexylmethyl-2-methylcyclohexanol using reducing agents such as lithium aluminum hydride.

Substitution: The phenol group can undergo electrophilic substitution reactions, such as nitration or halogenation, to form nitro or halogenated derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric and sulfuric acids; halogenation using bromine or chlorine in the presence of a catalyst.

Major Products:

Oxidation: Quinones.

Reduction: Cyclohexylmethyl-2-methylcyclohexanol.

Substitution: Nitro or halogenated derivatives of 4-(Cyclohexylmethyl)-2-methylphenol.

Scientific Research Applications

4-(Cyclohexylmethyl)-2-methylphenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its unique structural properties.

Industry: Utilized in the production of polymers and resins, where its phenolic structure contributes to the material’s stability and performance.

Mechanism of Action

The mechanism of action of 4-(Cyclohexylmethyl)-2-methylphenol involves its interaction with cellular membranes and proteins. The phenol group can form hydrogen bonds with amino acid residues in proteins, potentially altering their function. Additionally, the cyclohexylmethyl group can interact with lipid bilayers, affecting membrane fluidity and permeability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cyclohexylphenols (e.g., CP 47,497)

• Structural Differences: 4-(Cyclohexylmethyl)-2-methylphenol: Substituted at the 4-position with a cyclohexylmethyl group and at the 2-position with a methyl group. CP 47,497: Features a 2-(3-hydroxycyclohexyl)phenol backbone with substitution at the 5-position by an alkyl or cycloalkylmethyl group (e.g., 1,1-dimethylheptyl) .
• Functional Implications: The 5-position substitution in CP 47,497 derivatives confers affinity for cannabinoid receptors, making them potent synthetic cannabinoids .

4-(Cyclohexylamino)phenol

• Structural Differences: Replaces the cyclohexylmethyl group with a cyclohexylamino group at the 4-position. Molecular formula: C₁₂H₁₇NO (191.27 g/mol) .
• Functional Implications: The amino group introduces hydrogen-bonding capacity and basicity, increasing solubility in polar solvents compared to the target compound.

Natural Phenolic Analogs (e.g., 4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol)

• Source : Isolated from Epiphyllum oxypetalum leaves .
• Structural Differences :
  • Contains a propenyl-hydroxy group and methoxy substituent instead of cyclohexylmethyl or methyl groups.
• Functional Implications: Exhibits antioxidant and anti-inflammatory properties typical of plant-derived phenolics, contrasting with synthetic cyclohexylphenols’ pharmacological activities .

Data Table: Key Structural and Functional Comparisons

Compound	Substituents	Key Functional Groups	Biological Activity	Regulatory Status	References
4-(Cyclohexylmethyl)-2-methylphenol	4-cyclohexylmethyl, 2-methyl	Phenolic -OH, lipophilic	Unknown (inferred industrial/medicinal)	Unrestricted
CP 47,497	5-alkyl, 2-(3-hydroxycyclohexyl)	Phenolic -OH, hydroxyl	Cannabinoid receptor agonist	Controlled
4-(Cyclohexylamino)phenol	4-cyclohexylamino	Phenolic -OH, amino	Toxicity reported	Restricted handling
4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol	4-propenyl-hydroxy, 2-methoxy	Phenolic -OH, methoxy	Antioxidant, anti-inflammatory	Natural source